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Introduction
3-Oxo-4-(4-methylphenyl)butanoic acid, also frequently referred to as 4-(4-methylphenyl)-4-

oxobutanoic acid or 3-(4-methylbenzoyl)propionic acid, is a keto acid of significant interest in

synthetic organic chemistry. Its utility primarily lies in its role as a versatile building block for the

synthesis of a variety of more complex molecules. This technical guide provides a

comprehensive overview of its chemical and physical properties, a detailed experimental

protocol for its synthesis, and a summary of its known applications, particularly as a precursor

to biologically active compounds. While direct biological activity of the title compound is not

extensively documented, its importance as a key intermediate in the development of

agrochemicals and pharmaceuticals is well-established.

Chemical and Physical Properties
A summary of the key chemical and physical properties of 3-Oxo-4-(4-methylphenyl)butanoic
acid is presented in Table 1. This data has been compiled from various chemical databases

and literature sources.
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Table 1: Chemical and Physical Properties of 3-Oxo-4-(4-methylphenyl)butanoic acid

Property Value Reference

Molecular Formula C₁₁H₁₂O₃ [1][2]

Molecular Weight 192.21 g/mol [1][3]

CAS Number 4619-20-9 [3][4]

Appearance White powder [4]

Melting Point 127-130 °C [3]

Solubility

Insoluble in water. Soluble in

ethanol, esters, and

chlorinated hydrocarbons.

[4][5]

IUPAC Name
4-(4-methylphenyl)-4-

oxobutanoic acid
[1]

Synonyms

3-(4-Methylbenzoyl)propionic

acid, 3-p-Toluoylpropionic acid,

4-Oxo-4-(p-tolyl)butanoic acid

[1][3]

InChI Key
OEEUWZITKKSXAZ-

UHFFFAOYSA-N
[1][3]

Canonical SMILES
CC1=CC=C(C=C1)C(=O)CCC(

=O)O
[1]

Experimental Protocols
Synthesis via Friedel-Crafts Acylation
The most common and established method for the synthesis of 3-Oxo-4-(4-
methylphenyl)butanoic acid is the Friedel-Crafts acylation of toluene with succinic anhydride,

catalyzed by a Lewis acid such as aluminum chloride (AlCl₃)[4][6].

Reaction Scheme:
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Figure 1: Synthesis of 3-Oxo-4-(4-methylphenyl)butanoic acid.

Detailed Experimental Procedure:

Materials:

Toluene

Succinic anhydride

Anhydrous aluminum chloride (AlCl₃)

Water

Ethyl acetate

Saturated aqueous sodium bicarbonate (NaHCO₃) solution
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Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous magnesium sulfate (MgSO₄)

Microwave synthesis vials

Separatory funnel

Standard laboratory glassware

Procedure:

To a microwave vial, add anhydrous aluminum chloride (0.50 g, 3.75 mmol), toluene (3

mL), and succinic anhydride (0.25 g, 2.5 mmol)[6].

Add a magnetic stir bar to the vial and cap it securely.

Place the vial in a microwave reactor and heat according to the instrument's program for

Friedel-Crafts acylation.

After the reaction is complete, allow the vial to cool to room temperature.

In a fume hood, carefully uncap the vial and add 6 mL of water. Recap the vial and shake

vigorously for approximately 30 seconds[6].

Transfer the mixture to a 60 mL separatory funnel.

Rinse the microwave vial with 2 mL of ethyl acetate and add the washings to the

separatory funnel.

Allow the layers to separate and extract the aqueous layer with an additional 4 mL of ethyl

acetate[6].

Combine the organic layers and wash sequentially with 5 mL of saturated aqueous sodium

bicarbonate solution and 5 mL of brine[6].

Dry the organic layer over anhydrous magnesium sulfate for approximately 5 minutes.

Filter the mixture and transfer the filtrate to a pre-weighed beaker.
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Evaporate the solvent on a hotplate until a solid residue remains.

Allow the beaker to cool to room temperature and weigh to determine the crude product

mass.

The crude product can be further purified by recrystallization from a suitable solvent

system, such as a mixture of water and ethanol.

Spectroscopic Characterization
The structure of the synthesized 3-Oxo-4-(4-methylphenyl)butanoic acid can be confirmed

by various spectroscopic methods.

Table 2: Spectroscopic Data

Technique Data

¹H NMR Data available on PubChem[1]

¹³C NMR Data available on PubChem[1]

FTIR Data available on PubChem[1]

Mass Spectrometry Data available on PubChem[1]

Biological Properties and Applications
Currently, there is a lack of substantial evidence in the scientific literature detailing the direct

biological activity, mechanism of action, or specific signaling pathways associated with 3-Oxo-
4-(4-methylphenyl)butanoic acid itself. Its primary significance in the life sciences and drug

development lies in its role as a key synthetic intermediate.

Role as a Synthetic Intermediate
3-Oxo-4-(4-methylphenyl)butanoic acid serves as a precursor for the synthesis of a wide

range of more complex molecules, some of which exhibit notable biological activities.

Workflow for the Utilization of 3-Oxo-4-(4-methylphenyl)butanoic acid:
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Figure 2: General workflow for the application of the title compound.

Agrochemicals: This keto acid is a crucial component in the synthesis of modern agricultural

products[7]. Its chemical structure is ideal for creating complex organic molecules with

specific biological activities, allowing for the development of targeted pesticides and

herbicides[7].

Pharmaceuticals: The butanoic acid moiety and the substituted phenyl ring provide a scaffold

that can be chemically modified to produce derivatives with potential therapeutic

applications. While specific examples directly originating from this starting material are not

extensively detailed in readily available literature, related structures are known to be

explored for various pharmacological activities.

Safety Information
3-Oxo-4-(4-methylphenyl)butanoic acid is classified as a hazardous substance. The

following table summarizes the GHS hazard statements and precautionary measures.

Table 3: GHS Hazard Information
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Category Code Description

Hazard Statements H315 Causes skin irritation.[1][3]

H319
Causes serious eye irritation.

[1][3]

H335
May cause respiratory

irritation.[1][3]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[3]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection.[3]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[3]

Conclusion
3-Oxo-4-(4-methylphenyl)butanoic acid is a valuable synthetic intermediate with well-defined

chemical and physical properties. Its synthesis is readily achievable through the Friedel-Crafts

acylation. While the compound itself does not have extensively reported direct biological

effects, its utility as a precursor for the development of new agrochemicals and potentially

pharmaceuticals is significant. This technical guide provides a foundational understanding of

this compound for researchers and professionals in the fields of chemical synthesis and drug

development. Further research into the biological activities of its derivatives is a promising area

for future exploration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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